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Compound of Interest

Compound Name: Melengestrol acetate-d6

Cat. No.: B15144095

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Melengestrol acetate-d6 is publicly

available. The following information is based on the Safety Data Sheet for the non-deuterated

form, Melengestrol Acetate. The deuterated form is expected to have similar, but not identical,

safety and toxicological properties. Researchers should handle this compound with due care

and perform their own risk assessment.

This technical guide provides an in-depth overview of Melengestrol acetate-d6, designed for

researchers, scientists, and drug development professionals. It covers safety data,

physicochemical properties, and detailed experimental protocols.

Safety and Hazard Information
Melengestrol acetate is a synthetic progestogen and should be handled by trained personnel in

a laboratory setting.[1][2][3][4][5]

1.1 Hazard Identification

Melengestrol acetate is classified as a hazardous substance.[1][2] Key hazard statements

include:
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H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H361: Suspected of damaging fertility or the unborn child.[3][4][5]

1.2 Precautionary Measures

The following precautionary statements are recommended when handling Melengestrol

acetate:

P201 & P202: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[4][5]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][4][5]

1.3 First Aid Measures

If on skin: Wash with plenty of soap and water.[2][3]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[2][3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

If swallowed: Rinse mouth with water. Consult a physician.[3]

1.4 Handling and Storage
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Store at room temperature in a tightly closed container in a dry and well-ventilated place.[3][4]

Avoid contact with strong oxidizing agents.[1][3]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Melengestrol acetate.

Table 1: Physicochemical Properties of Melengestrol Acetate

Property Value Reference

Molecular Formula C₂₅H₃₂O₄

Molecular Weight 396.5 g/mol

CAS Number 2919-66-6 [6]

Appearance Crystalline powder [1]

Melting Point 217 - 219 °C [7]

Solubility
Soluble in chloroform and ethyl

acetate.
[1]

Table 2: Toxicological Data for Melengestrol Acetate
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Endpoint Value Species Reference

Acceptable Daily

Intake (ADI)
0-0.03 µg/kg bw Human [8]

Minimally Effective

Dose (Hormonal

Effects)

5 µg/kg bw/day Cynomolgus Monkey [8]

Maximum Residue

Limits (MRLs)

- Fat (Cattle) 18 µg/kg Cattle [8]

- Liver (Cattle) 10 µg/kg Cattle [8]

- Muscle (Cattle) 1 µg/kg Cattle [8]

- Kidney (Cattle) 2 µg/kg Cattle [8]

Experimental Protocols
This section provides detailed methodologies for key experiments involving Melengestrol

acetate.

3.1 Analytical Method for Melengestrol Acetate in Livestock Products using LC-MS/MS

This method is suitable for the quantification of Melengestrol acetate residues in animal

tissues.[1][2][9]

3.1.1. Extraction

Weigh 10.0 g of the homogenized sample (muscle, fat, liver, or kidney).[1]

Add 50 mL of acetonitrile saturated with n-hexane, 50 mL of n-hexane, and 1 mL of acetic

acid.[1]

Homogenize the mixture for 1 minute.[1]

Add 20 g of anhydrous sodium sulfate and homogenize for an additional 2 minutes.[1]
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Centrifuge at 3,000 rpm for 5 minutes.[1]

Discard the n-hexane (upper) layer and collect the acetonitrile (lower) layer.[1]

Add 50 mL of acetonitrile to the residue, re-homogenize for 2 minutes, and centrifuge again.

[1]

Combine the acetonitrile layers.[1]

3.1.2. Clean-up

Condition an octadecylsilanized silica gel cartridge (1,000 mg) with 5 mL of methanol

followed by 5 mL of 0.1 vol% formic acid/methanol (1:4, v/v).[1]

Load the combined acetonitrile extract onto the cartridge.[1]

Elute the analyte with 15 mL of 0.1 vol% formic acid/methanol (1:4, v/v).[1]

Collect the entire eluate and concentrate it at below 40°C until the solvent is removed.[1]

Dissolve the residue in exactly 1 mL of acetonitrile/0.1 vol% formic acid (1:3, v/v) to prepare

the test solution.[1]

3.1.3. LC-MS/MS Analysis

Column: Octadecylsilanized silica gel column.[2]

Mobile Phase: Linear gradient of 0.1 vol% formic acid and acetonitrile containing 0.1 vol%

formic acid.[2]

Ionization: Positive ion electrospray ionization (ESI+).[2]

Detection: Tandem mass spectrometry (MS/MS).[2]

3.2. In Vitro Cell Proliferation Assay using MCF-7 Cells

This protocol assesses the estrogenic or anti-estrogenic activity of Melengestrol acetate by

measuring its effect on the proliferation of the human breast cancer cell line MCF-7.[5][8][10]
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[11]

3.2.1. Cell Culture

Culture MCF-7 cells in Eagle's Minimum Essential Medium (EMEM) supplemented with 10%

Fetal Bovine Serum (FBS), 0.01 mg/ml human recombinant insulin, and 1% Penicillin-

Streptomycin.[8]

Maintain the cells in a humidified incubator at 37°C with 5% CO₂.[8][11]

For experiments, switch to a hormone-free medium (phenol-red free EMEM with charcoal-

dextran stripped FBS) for at least 72 hours to deplete endogenous hormones.[10][11]

3.2.2. Proliferation Assay

Seed the hormone-depleted MCF-7 cells in a 96-well plate at a density of 5,000-10,000

cells/well in 100 µL of hormone-free medium and incubate for 24 hours.[8]

Treat the cells with various concentrations of Melengestrol acetate-d6 (and appropriate

controls, such as 17β-estradiol).

Incubate the plates for a period of 6 days.

Assess cell proliferation using a suitable method, such as the Sulforhodamine B (SRB)

assay:

Fix the cells with 10% trichloroacetic acid (TCA).

Stain with 0.4% SRB solution.

Wash with 1% acetic acid to remove unbound dye.

Solubilize the bound dye with 10 mM Tris base solution.

Measure the absorbance at a suitable wavelength (e.g., 510 nm).

Mechanism of Action and Signaling Pathway
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Melengestrol acetate is a synthetic progestogen that acts as an agonist for the progesterone

receptor (PR).[12] The binding of Melengestrol acetate to the PR initiates a signaling cascade

that ultimately leads to changes in gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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